Cas no 2171579-26-1 (1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol)

• Product Name: 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol
• CAS No: 2171579-26-1
• MF: C₈H₁₆FNO₃
• MW: 193.21594619751
• CID: 6266549
• PubChem ID: 165587289
• Update Time: 2025-11-05

1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol
• 1-[(3-aminooxan-4-yl)oxy]-3-fluoropropan-2-ol
• EN300-1648026
• 2171579-26-1

• Inchi： 1S/C8H16FNO3/c9-3-6(11)4-13-8-1-2-12-5-7(8)10/h6-8,11H,1-5,10H2
• InChI Key： YZDBASWOWBPVSY-UHFFFAOYSA-N
• SMILES： FCC(COC1CCOCC1N)O

Computed Properties

• Exact Mass: 193.11142153g/mol
• Monoisotopic Mass: 193.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol

Introduction to 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol (CAS No. 2171579-26-1)

1-(3-Aminooxan-4-yl)oxy-3-fluoropropan-2-ol (CAS No. 2171579-26-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurological and cardiovascular diseases. The purpose of this introduction is to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol is noteworthy for its inclusion of a fluorine atom and an amino group, which contribute to its unique pharmacological profile. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, while the amino group can facilitate interactions with biological targets. These features make the compound a promising candidate for drug development.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol. One common approach involves the reaction of 3-fluoroallyl alcohol with an appropriate amine derivative under controlled conditions. This method typically yields high purity products and can be scaled up for industrial production. Recent advancements in synthetic chemistry have also explored alternative routes that are more environmentally friendly and cost-effective.

The biological activities of 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary studies have indicated that it may have cardioprotective properties, which could be beneficial in treating cardiovascular conditions like myocardial infarction and heart failure.

One of the key mechanisms through which 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol exerts its neuroprotective effects is by modulating oxidative stress and inflammation. Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases, and compounds that can reduce oxidative stress are highly sought after. Studies have demonstrated that 1-(3-aminooxan-4-yl)oxy-3-fluoropropan-2-ol can effectively scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, thereby protecting neurons from damage.

In addition to its neuroprotective properties, 1-(3-Aminooxan-4-yloxy)-3-fluoropropanol has also shown promise in modulating ion channels and receptors involved in cardiovascular function. For instance, it has been found to interact with potassium channels, which play a crucial role in maintaining cardiac rhythm and preventing arrhythmias. This interaction could potentially lead to new therapeutic strategies for managing cardiac arrhythmias and other cardiovascular disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Aminooxan-4-yloxy)-3-fluoropropanol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-(3-Aminooxan-4-yloxy)-3-fluoropropanol (CAS No. 2171579-26-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.